Cas no 113561-64-1 (4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol)

• Product Name: 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol
• CAS No: 113561-64-1
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD12408725
• CID: 3626988
• PubChem ID: 924755
• Update Time: 2025-06-08

4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(5-methyl-1H-benzimidazol-2-yl)-
• 4-(6-methyl-1H-1,3-benzodiazol-2-yl)phenol
• 4-(5-methyl-1H-1,3-benzodiazol-2-yl)phenol
• SR-01000153646
• 4-(6-methyl-1H-benzimidazol-2-yl)phenol
• EN300-201581
• NEA56164
• CCG-142737
• G45800
• SCHEMBL7388566
• ALBB-033266
• SR-01000153646-1
• 4-(5-methyl-1H-benzimidazol-2-yl)phenol
• CHEMBL2413732
• AKOS005827521
• 113561-64-1
• BDBM50438834
• Z57370104
• STL497690
• LS-12576
• AKOS002239999
• 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol

• MDL： MFCD12408725
• Inchi： 1S/C14H12N2O/c1-9-2-7-12-13(8-9)16-14(15-12)10-3-5-11(17)6-4-10/h2-8,17H,1H3,(H,15,16)
• InChI Key： CPQLMFZCFVDANN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2NC3=CC(C)=CC=C3N=2)C=C1

Computed Properties

• Exact Mass: 224.094963011Da
• Monoisotopic Mass: 224.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol

Recent Advances in the Study of 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol (CAS: 113561-64-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol (CAS: 113561-64-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This benzimidazole derivative exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects, making it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in targeted therapies.

One of the key areas of research has been the compound's role as a fluorescent probe. The benzimidazole core structure of 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol allows it to exhibit strong fluorescence, which has been leveraged in various imaging applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in live-cell imaging, where it was used to track intracellular processes with high specificity and minimal photobleaching. This property makes it particularly valuable for studying dynamic biological systems in real-time.

In the realm of antimicrobial research, 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol has shown potent activity against a range of Gram-positive and Gram-negative bacteria. A recent in vitro study highlighted its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) comparable to existing antibiotics. Researchers are particularly interested in its potential to overcome antibiotic resistance, as preliminary data suggest it may act through a novel mechanism that bypasses common resistance pathways.

The anticancer potential of this compound has also been a focus of recent investigations. Several studies have reported its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancers. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed its interaction with specific molecular targets, such as topoisomerase II and certain kinase enzymes, which are critical for cancer cell proliferation. These findings have spurred interest in developing derivatives with enhanced selectivity and reduced toxicity for normal cells.

From a chemical perspective, researchers have been working on optimizing the synthesis of 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol to improve yield and purity. Recent advancements in green chemistry approaches have led to more sustainable production methods, reducing the use of hazardous solvents and catalysts. These improvements are crucial for scaling up production for potential clinical applications.

Looking forward, the versatility of 4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol suggests it may find applications beyond its current research scope. Its dual functionality as both a therapeutic agent and a diagnostic tool positions it uniquely in the field of theranostics. However, further studies are needed to fully understand its pharmacokinetics and potential side effects before clinical translation can be realized. The coming years are likely to see increased research activity around this compound as its various applications continue to be explored and refined.